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Compound of Interest

Compound Name: Holmium acetate hydrate

Cat. No.: B15088916 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for

Holmium (III) acetate hydrate. The following sections detail the physical and chemical

properties, hazard identification, handling and storage procedures, emergency protocols, and

the experimental basis for these recommendations. This guide is intended for use by qualified

professionals in a laboratory or industrial setting.

Chemical and Physical Properties
Holmium (III) acetate hydrate is a pink, crystalline solid that is soluble in water.[1] It is a source

of Holmium that, upon heating, decomposes to form Holmium oxide. The properties of this

compound are critical for understanding its behavior and potential hazards.
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Property Data Reference

Chemical Formula Ho(CH₃COO)₃ · xH₂O --INVALID-LINK--

Molecular Weight
342.06 g/mol (anhydrous

basis)
--INVALID-LINK--

Appearance
Pink solid (powder, crystals, or

chunks)
--INVALID-LINK--

Solubility Soluble in water --INVALID-LINK--

Decomposition

Holmium acetate

hemihepthydate decomposes

at 105 °C to a hemihydrate,

which further decomposes at

135 °C to an anhydride.

Continued heating leads to the

formation of Ho(OH)

(CH₃COO)₂, then

HoO(CH₃COO), followed by

Ho₂O₂CO₃, and finally

Holmium oxide at 590 °C.

--INVALID-LINK--

Hazard Identification and Classification
Holmium (III) acetate hydrate is classified as an irritant.[1][2] Understanding its specific hazards

is crucial for safe handling.

Hazard Class Category GHS Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation.

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation.

Specific target organ toxicity —

Single exposure
3

H335: May cause respiratory

irritation.

Data sourced from multiple Safety Data Sheets.[1][3][4][5]
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Experimental Protocols for Hazard Determination
The hazard classifications listed above are determined by standardized experimental protocols,

primarily those established by the Organisation for Economic Co-operation and Development

(OECD). These guidelines ensure that toxicity data is reliable and comparable across different

substances and testing laboratories.

Skin Irritation
The potential for a substance to cause skin irritation is typically assessed using the OECD Test

Guideline 404 for Acute Dermal Irritation/Corrosion.

Principle: A single dose of the test substance is applied to a small area of the skin of an

experimental animal, typically an albino rabbit.

Methodology:

A small area of the animal's fur is clipped.

0.5 mL (for liquids) or 0.5 g (for solids) of the test substance is applied to a gauze patch,

which is then placed on the clipped skin.

The patch is covered with an occlusive dressing for a 4-hour exposure period.

After 4 hours, the dressing and any residual substance are removed.

The skin is observed for erythema (redness) and edema (swelling) at 1, 24, 48, and 72

hours after patch removal. Observations may continue for up to 14 days to assess the

reversibility of any effects.

Classification: The severity and reversibility of the skin reactions are scored. A substance is

classified as a skin irritant (Category 2) if it produces reversible inflammatory changes.

In recent years, in vitro methods using reconstructed human epidermis (RhE) models, such as

OECD Test Guideline 439, are increasingly used to reduce animal testing.[1][5][6] In this

method, the test substance is applied to the surface of the RhE tissue, and cell viability is

measured after a set exposure time.[5] A significant reduction in cell viability indicates irritation

potential.[5]
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Eye Irritation
The potential for a substance to cause eye irritation is assessed using the OECD Test

Guideline 405 for Acute Eye Irritation/Corrosion.[4][7][8]

Principle: A single dose of the test substance is applied to one eye of an experimental

animal, typically an albino rabbit, with the untreated eye serving as a control.[4]

Methodology:

The animal's eyes are examined for any pre-existing irritation before the test.

0.1 mL (for liquids) or a small amount of solid (not exceeding 100 mg) is instilled into the

conjunctival sac of one eye.[8]

The eyelids are held shut for a few seconds to prevent loss of the substance.

The eye is observed for corneal opacity, iris lesions, and conjunctival redness and swelling

at 1, 24, 48, and 72 hours after application. Observations may continue for up to 21 days.

[9]

Classification: The severity and reversibility of the ocular lesions are scored. A substance is

classified as causing serious eye irritation (Category 2) if it produces significant, but

reversible, eye damage.

Respiratory Irritation
The potential for a substance to cause respiratory irritation is assessed through acute

inhalation toxicity studies, such as OECD Test Guideline 403 (traditional LC50) or 436 (Acute

Toxic Class Method).[3][10][11]

Principle: Animals are exposed to the test substance in the form of a dust, mist, or vapor in

an inhalation chamber for a defined period.

Methodology:

Animals, typically rats, are placed in exposure chambers.
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The test atmosphere is generated and maintained at a specific concentration for a set

duration (usually 4 hours).

Animals are observed for signs of toxicity during and after exposure.

Observations continue for up to 14 days, noting any clinical signs of respiratory irritation

such as labored breathing, nasal discharge, or changes in respiratory rate.

Classification: A substance is classified as causing respiratory irritation (STOT SE Category

3) if it produces transient irritant effects in the respiratory tract.

Safe Handling and Storage
Adherence to proper handling and storage procedures is essential to minimize the risk of

exposure to Holmium (III) acetate hydrate.

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or glasses with side shields conforming to

EN166 or NIOSH standards.[3]

Hand Protection: Wear impervious gloves (e.g., nitrile rubber). Gloves should be inspected

before use and disposed of properly after handling the substance.[3]

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

contact.[3]

Respiratory Protection: If engineering controls are not sufficient to control airborne dust, use

a NIOSH-approved N95 dust mask or a respirator with a particulate filter.[4]

Engineering Controls
Work in a well-ventilated area.[3]

Use a fume hood or other local exhaust ventilation to control the generation of dusts.[3]

General Hygiene Practices
Avoid contact with skin, eyes, and clothing.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg436.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg436.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg436.pdf
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg436.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg436.pdf
https://senzagen.com/skin-irritation-oecd-tg-439/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15088916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid breathing dust.[5]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[3]

Do not eat, drink, or smoke in the work area.

Storage
Store in a cool, dry, and well-ventilated place.[3][5]

Keep the container tightly closed.[3][5]

Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
In the event of an accidental exposure or spill, follow these procedures.

First Aid Measures
Exposure Route Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[3]

[9]

Skin Contact

Remove contaminated clothing. Wash the

affected area with soap and plenty of water for

at least 15 minutes. Seek medical attention if

irritation persists.[3][5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[3][5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek medical attention.[3]

[9]
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Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE as

described in Section 4.1. Avoid breathing dust and prevent contact with skin and eyes.[3]

Environmental Precautions: Prevent the substance from entering drains or waterways.[3]

Methods for Cleaning Up:

Sweep up the spilled material without creating dust.

Place the material in a suitable, closed container for disposal.[3]

Clean the spill area with soap and water.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3]

Specific Hazards: May emit toxic fumes under fire conditions.

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective clothing.[3][5]

Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of Holmium (III)

acetate hydrate, from initial assessment to emergency response.
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Caption: Logical workflow for the safe handling of Holmium acetate hydrate.

Disposal Considerations
Dispose of Holmium (III) acetate hydrate and any contaminated materials in accordance with

local, state, and federal regulations. Do not allow the material to enter the environment.

Conclusion
Holmium (III) acetate hydrate is a valuable compound in research and development, but it

requires careful handling due to its irritant properties. By understanding its hazards,

implementing appropriate safety precautions, and being prepared for emergencies,

researchers can work with this substance safely and effectively. This guide provides a

comprehensive overview of the necessary safety measures, grounded in established

experimental protocols and regulatory standards. Always consult the most current Safety Data

Sheet (SDS) for this product before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact
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Phone: (601) 213-4426
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